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Compound of Interest

Compound Name: N-(Benzoyloxy)alanine

Cat. No.: B15415452

For researchers, scientists, and drug development professionals, understanding the safety and
handling considerations of novel chemical entities is paramount. This technical guide
addresses the available information for N-(Benzoyloxy)alanine, a compound for which specific
safety data is not readily available in public databases. In the absence of direct data, this
document provides a comprehensive overview of safety and handling protocols based on
closely related alanine derivatives, namely N-[(Benzyloxy)carbonyl]-L-alanine and N-Benzoyl-L-
alanine. It is crucial to treat this information as a preliminary guide and to conduct a thorough
risk assessment before handling N-(Benzoyloxy)alanine.

Hazard Identification and Classification

Due to the lack of specific toxicological data for N-(Benzoyloxy)alanine, a definitive hazard
classification is not possible. However, based on the Globally Harmonized System (GHS)
classifications of related compounds, a cautious approach is warranted.

Table 1: GHS Hazard Classifications of Related Alanine Derivatives
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Compound

GHS Hazard Statements

Hazard Class

N-Carbobenzyloxy-L-alanine

H302: Harmful if swallowed
H315: Causes skin irritation
H319: Causes serious eye

irritation H332: Harmful if

inhaled

Acute toxicity, oral (Category
4) Skin irritation (Category 2)
Serious eye irritation (Category
2A) Acute toxicity, inhalation
(Category 4)

N-Benzyloxycarbonyl-beta-

alanine

H302: Harmful if swallowed
H318: Causes serious eye

damage

Acute toxicity, oral (Category
4) Serious eye damage

(Category 1)

N-Benzoyl-L-alanine

H315: Causes skin irritation
H319: Causes serious eye
irritation H335: May cause

respiratory irritation

Skin irritation (Category 2) Eye
irritation (Category 2A) Specific
target organ toxicity - single
exposure (Category 3),

Respiratory tract irritation

Given these classifications, it is prudent to handle N-(Benzoyloxy)alanine as a substance that

may be harmful if swallowed or inhaled, and may cause skin and serious eye irritation.

Physical and Chemical Properties

While specific properties for N-(Benzoyloxy)alanine are not documented, the properties of

related compounds can offer some insight.

Table 2: Physical and Chemical Properties of Related Alanine Derivatives

N-

N-Carbobenzyloxy- N-Benzoyl-L-
Property Benzyloxycarbonyl . .

] L-alanine alanine
-beta-alanine

Molecular Formula C11H13NO4 C11H13NO4 C10H11NO3
Molecular Weight 223.22 g/mol 223.22 g/mol 193.20 g/mol
Appearance White solid White powder solid Solid
Melting Point 105-107.5°C 82-84°C 163-164 °C
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Handling and Storage Protocols

Based on the available information for similar compounds, the following handling and storage
procedures are recommended for N-(Benzoyloxy)alanine.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

Personal Protective Equipment (PPE) for Handling N-(Benzoyloxy)alanine

B B Skin Protection: Respiratory Protection:
o safgty Rl 01: e Chemical-resistant gloves (e.g., nitrile). Use in a well-ventilated area.
9009 : Laboratory coat. If dust is generated, use a NIOSH-approved respirator.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Safe Handling Practices

» Ventilation: Always handle N-(Benzoyloxy)alanine in a well-ventilated area, preferably
within a chemical fume hood.

e Avoid Contact: Avoid contact with skin, eyes, and clothing.
e Minimize Dust: Minimize dust generation and accumulation.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in handling
areas.

e Ignition Sources: Keep away from sources of ignition.

Storage Conditions

o Container: Keep the container tightly closed.

e Environment: Store in a dry, cool, and well-ventilated place.
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e Incompatibilities: Store away from strong oxidizing agents and strong acids. For N-
[(Benzyloxy)carbonyl]-L-alanine, long-term storage is recommended at -80°C for 6 months or
-20°C for 1 month.

Emergency Procedures

A clear and practiced emergency plan is critical.
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Emergency Response Workflow
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@eneral Experimental Workflow for a Novel Solid Compound\

Start: Review Safety Information
(MSDS of related compounds)

[Don Appropriate PPE]

Weigh Compound in a Ventilated Enclosure
(e.g., fume hood)

:

[Prepare Solution in Fume Hood]

:

[Perform Reaction in a Closed System or Fume HoooD

:

[Aqueous Work-up and Extraction in Fume Hood]

:

Purification
(e.g., chromatography in a ventilated area)

:

[Characterization and Analysis]

:

[Segregate and Dispose of Waste Properla

End: Decontaminate Work Area

Click to download full resolution via product page
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» To cite this document: BenchChem. [Navigating the Safety Landscape of N-
(Benzoyloxy)alanine: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15415452#safety-and-handling-considerations-
for-n-benzoyloxy-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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